Cas no 2034428-85-6 (2-phenyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}butanamide)

• Product Name: 2-phenyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}butanamide
• CAS No: 2034428-85-6
• MF: C₂₀H₂₀N₄O
• MW: 332.399003982544
• CID: 5468053
• Update Time: 2025-06-15

2-phenyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}butanamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}butanamide
• 2-phenyl-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]butanamide

• Inchi： 1S/C20H20N4O/c1-2-17(15-7-4-3-5-8-15)20(25)24-14-18-19(23-12-11-22-18)16-9-6-10-21-13-16/h3-13,17H,2,14H2,1H3,(H,24,25)
• InChI Key： TVXIMQKRCRUMDS-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)CC)NCC1C(C2C=NC=CC=2)=NC=CN=1

Computed Properties

• Exact Mass: 332.16371127 g/mol
• Monoisotopic Mass: 332.16371127 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 332.4
• XLogP3: 2
• Topological Polar Surface Area: 67.8

Additional information on 2-phenyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}butanamide

Introduction to Compound with CAS No. 2034428-85-6 and Product Name: 2-phenyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}butanamide

The compound with the CAS number 2034428-85-6 and the product name 2-phenyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}butanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple aromatic rings and heterocyclic components suggests a high degree of molecular complexity, which often correlates with unique pharmacological properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The compound 2-phenyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}butanamide is no exception. Its molecular framework, featuring a phenyl group and a pyrazine-pyridine hybrid, positions it as a candidate for further exploration in the design of small-molecule inhibitors. These inhibitors are crucial in modulating various enzymatic and receptor interactions, which are often implicated in diseases such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The pyrazine-pyridine moiety is particularly noteworthy, as it has been identified in several pharmacologically relevant compounds. For instance, derivatives of pyrazine-pyridine have shown promise in inhibiting kinases and other enzymes involved in signal transduction pathways. The butanamide side chain further enhances the compound's potential by providing a scaffold for further chemical modifications, allowing for the optimization of pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of hybrid molecules in drug development. These compounds often exhibit synergistic effects by combining multiple pharmacophoric elements into a single molecule. The 2-phenyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}butanamide structure exemplifies this approach, integrating both phenyl and pyridine-pyrazine units to create a versatile platform for drug design. Such hybrid molecules are particularly valuable in addressing multifaceted diseases that require multiple targets to be addressed simultaneously.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the pyridine-pyrazine moiety is particularly challenging due to the need for precise functional group transformations. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with greater ease. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the carbon-carbon bonds that define its structure.

In terms of biological activity, preliminary studies suggest that 2-phenyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}butanamide may exhibit inhibitory effects on certain enzymes and receptors. While specific details are still under investigation, the compound's ability to interact with biological targets is promising for therapeutic applications. Further research is needed to elucidate its mechanism of action and to assess its potential as a lead compound for drug development.

The pharmaceutical industry has increasingly recognized the value of computational methods in predicting and optimizing molecular properties. Tools such as molecular docking and virtual screening have been employed to identify promising candidates like 2-phenyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}butanamide based on their predicted binding affinities to biological targets. These computational approaches complement traditional experimental methods by providing rapid screening capabilities and helping to prioritize compounds for further investigation.

One area where this compound shows particular promise is in the treatment of neurological disorders. Neurological conditions often involve complex interactions between various neurotransmitter systems, making them challenging to treat with existing medications. The multifaceted nature of 2-phenyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}butanamide suggests that it may be able to modulate multiple pathways simultaneously, potentially offering a more comprehensive therapeutic approach.

Another exciting application lies in cancer research. Cancer is characterized by uncontrolled cell growth and proliferation, processes that are often driven by aberrant signaling pathways. Small-molecule inhibitors like 2-phenyl-N-{[3-(pyridin-3-y l)pyrazin - 2 - yl ]methyl }butanamide have the potential to disrupt these pathways by inhibiting key enzymes or receptors involved in cancer progression. Preliminary data indicate that derivatives of this compound may exhibit anti-proliferative effects on certain cancer cell lines.

The development of new drugs is a lengthy process that typically involves several stages, from initial discovery to clinical trials and regulatory approval. However, the use of innovative compounds like 2 - phen yl - N - { [ 3 - ( py ridi n - 3 - y l ) p y ra z i n - 2 - y l ] m e t h y l } but an am ide can accelerate this process by providing promising leads for further optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential in translating these early findings into viable therapeutic agents.

In conclusion, 2 - phen yl - N - { [ 3 - ( py ridi n - 3 - y l ) p y ra z i n - 2 - y l ] m e t h y l } but an am ide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex structure and diverse functional groups make it a versatile platform for drug design, while preliminary studies suggest promising biological activity. As research continues to uncover new insights into its mechanisms of action, this compound holds great promise for improving human health through innovative therapeutics.